Cas no 741698-95-3 ((cyclopropylmethyl)[(pyridin-4-yl)methyl]amine)

• Product Name: (cyclopropylmethyl)[(pyridin-4-yl)methyl]amine
• CAS No: 741698-95-3
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD11140312
• CID: 4166043
• PubChem ID: 28430630
• Update Time: 2025-05-21

(cyclopropylmethyl)[(pyridin-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, N-(cyclopropylmethyl)-
• (cyclopropylmethyl)(pyridin-4-ylmethyl)amine
• (cyclopropylmethyl)[(pyridin-4-yl)methyl]amine
• F2158-1950
• DTXSID501260787
• N-(Cyclopropylmethyl)-4-pyridinemethanamine
• 741698-95-3
• AKOS000228059
• A1-15125
• EN300-164653
• 1-cyclopropyl-N-(pyridin-4-ylmethyl)methanamine
• CS-0271454

• MDL： MFCD11140312
• Inchi： 1S/C10H14N2/c1-2-9(1)7-12-8-10-3-5-11-6-4-10/h3-6,9,12H,1-2,7-8H2
• InChI Key： ZXBAZWCQTQDZEB-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CNCC2CC2)=C1

Computed Properties

• Exact Mass: 162.115698455Da
• Monoisotopic Mass: 162.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.9Ų

Additional information on (cyclopropylmethyl)[(pyridin-4-yl)methyl]amine

Comprehensive Overview of (Cyclopropylmethyl)[(pyridin-4-yl)methyl]amine (CAS No. 741698-95-3)

(Cyclopropylmethyl)[(pyridin-4-yl)methyl]amine (CAS No. 741698-95-3) is a specialized organic compound with a unique molecular structure that combines a cyclopropylmethyl group and a pyridin-4-ylmethyl moiety. This compound has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and development. The amine functional group in this molecule makes it a versatile intermediate for synthesizing more complex bioactive molecules.

The chemical structure of (cyclopropylmethyl)[(pyridin-4-yl)methyl]amine features a pyridine ring, which is known for its electron-rich properties and ability to participate in hydrogen bonding. This characteristic is particularly valuable in designing small-molecule inhibitors and ligands for biological targets. Researchers are increasingly exploring its role in modulating enzyme activity and receptor binding, making it a subject of interest in the development of novel therapeutic agents.

In recent years, the demand for heterocyclic amines like (cyclopropylmethyl)[(pyridin-4-yl)methyl]amine has surged, driven by advancements in precision medicine and targeted drug delivery. The compound's ability to act as a building block for more complex structures has positioned it as a critical component in the synthesis of biologically active molecules. Its applications extend to areas such as neurological disorders, cancer research, and infectious disease treatment, aligning with current trends in personalized healthcare.

From a synthetic chemistry perspective, (cyclopropylmethyl)[(pyridin-4-yl)methyl]amine offers several advantages. Its cyclopropyl group introduces steric constraints that can enhance the selectivity of drug candidates, while the pyridine nitrogen provides a site for further functionalization. These features make it a valuable tool for structure-activity relationship (SAR) studies, enabling researchers to fine-tune the properties of potential drug candidates.

The growing interest in small-molecule therapeutics has further highlighted the importance of compounds like (cyclopropylmethyl)[(pyridin-4-yl)methyl]amine. With the rise of AI-driven drug discovery and computational chemistry, researchers are leveraging such intermediates to accelerate the development of next-generation pharmaceuticals. Its compatibility with high-throughput screening methods and combinatorial chemistry techniques underscores its relevance in modern drug development pipelines.

In addition to its pharmaceutical applications, (cycloprolmethyl)[(pyridin-4-yl)methyl]amine is also being explored in material science and catalysis. Its amine functionality and aromatic system make it a potential candidate for designing functional materials with tailored properties. This dual applicability in life sciences and advanced materials research further enhances its market potential.

The synthesis and characterization of (cyclopropylmethyl)[(pyridin-4-yl)methyl]amine require specialized expertise in organic synthesis and analytical chemistry. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification are commonly employed to ensure high purity and yield. These rigorous quality control measures are essential for meeting the standards of pharmaceutical-grade intermediates.

As the scientific community continues to uncover new applications for (cyclopropylmethyl)[(pyridin-4-yl)methyl]amine, its role in innovative research is expected to expand. Whether in drug discovery, material design, or catalytic processes, this compound exemplifies the intersection of chemistry and cutting-edge technology. Its versatility and potential for customization make it a cornerstone in the toolkit of modern chemists and researchers.